Cas no 13830-90-5 (3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo-)
13830-90-5 structure
Product Name:3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo-
CAS No:13830-90-5
MF:C6H5BrO4
MW:221.005501508713
CID:230873
PubChem ID:283596
Update Time:2025-04-19
3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo-
- 3-(bromomethyl)-5-oxo-2H-furan-4-carboxylic acid
- 4-(bromomethyl)-2-oxo-2,5-dihydrofuran-3-carboxylic acid
- AC1L5YYU
- AC1Q5RBD
- AG-K-72813
- AR-1F6713
- CTK4C1197
- NSC138482
- NSC-138482
- 13830-90-5
- DTXSID40300718
-
- Inchi： 1S/C6H5BrO4/c7-1-3-2-11-6(10)4(3)5(8)9/h1-2H2,(H,8,9)
- InChI Key： YEBOVIOLUAZTJJ-UHFFFAOYSA-N
- SMILES： BrCC1=C(C(=O)O)C(=O)OC1
Computed Properties
- Exact Mass: 219.93705
- Monoisotopic Mass: 219.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.972
- Boiling Point: 438.2°Cat760mmHg
- Flash Point: 218.8°C
- Refractive Index: 1.599
- PSA: 63.6
- LogP: 0.31930
3-Furancarboxylic acid,4-(bromomethyl)-2,5-dihydro-2-oxo- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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